Cas no 191326-98-4 (<br>2-(4-Methoxy-benzenesulfonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid)

• Product Name: <br>2-(4-Methoxy-benzenesulfonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
• CAS No: 191326-98-4
• MF: C₁₇H₁₇NO₅S
• MW: 347.385583639145
• CID: 3083538
• PubChem ID: 2790842
• Update Time: 2025-08-02

<br>2-(4-Methoxy-benzenesulfonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>2-(4-Methoxy-benzenesulfonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
• SCHEMBL5098064
• cid_2790842
• SSLDMNORZOIZGF-UHFFFAOYSA-N
• (S)-2-((4-Methoxyphenyl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• HMS2420D11
• BDBM40710
• 191326-98-4
• Oprea1_362024
• Oprea1_290533
• CHEMBL1525853
• SMR000151328
• 2-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• AKOS000114891
• Z45557489
• SR-01000321263
• STK943802
• 2-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydro-3-isoquinoline carboxylic acid
• SR-01000321263-1
• CS-0218336
• MLS000535931
• SCHEMBL13856619
• EU-0042854
• AKOS016037550
• 2-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylicacid
• 2-(4-Methoxy-benzenesulfonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
• EN300-00633
• G20922
• 2-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2-(4-methoxyphenyl)sulfonyl-3,4-dihydro-1H-isoquinoline-3-carboxylic acid

• Inchi： 1S/C17H17NO5S/c1-23-14-6-8-15(9-7-14)24(21,22)18-11-13-5-3-2-4-12(13)10-16(18)17(19)20/h2-9,16H,10-11H2,1H3,(H,19,20)
• InChI Key： SSLDMNORZOIZGF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CC2C=CC=CC=2CC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 347.08274382Da
• Monoisotopic Mass: 347.08274382Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.3Ų

Additional information on <br>2-(4-Methoxy-benzenesulfonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid

Exploring 2-(4-Methoxy-benzenesulfonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid (CAS No. 191326-98-4): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 2-(4-Methoxy-benzenesulfonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid (CAS No. 191326-98-4) stands out as a compound of significant interest. This molecule, characterized by its unique tetrahydro-isoquinoline scaffold and benzenesulfonyl moiety, has garnered attention for its potential applications in drug discovery and biochemical studies. Researchers are increasingly exploring its structure-activity relationships (SAR) to unlock novel therapeutic avenues.

The compound's carboxylic acid functionality and methoxy-substituted benzene ring contribute to its versatility in synthetic chemistry. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders. With the growing demand for neuroprotective agents and enzyme inhibitors, this compound's relevance in modern pharmacology cannot be overstated.

One of the most searched questions in scientific forums revolves around the synthetic pathways for 191326-98-4. Current literature suggests optimized methods involving sulfonylation reactions and cyclization techniques, which are critical for achieving high yields and purity. Additionally, its solubility profile and stability under physiological conditions are frequently discussed topics, as these properties are pivotal for in vitro and in vivo studies.

From an industrial perspective, the scalability of 2-(4-Methoxy-benzenesulfonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid production is a hot topic. Companies specializing in custom synthesis and contract research are investing in greener methodologies, aligning with the global push toward sustainable chemistry. This aligns with the broader trend of reducing organic solvent waste and improving atom economy in chemical manufacturing.

In the context of drug design, this compound's molecular docking potential with various protein targets is under investigation. Computational chemists are leveraging AI-driven modeling tools to predict its interactions with G-protein-coupled receptors (GPCRs) and ion channels, which are often linked to neurodegenerative diseases. Such insights are invaluable for accelerating hit-to-lead optimization processes.

Another area of interest is the compound's metabolic stability and pharmacokinetic properties. Researchers are examining its cytochrome P450 interactions to assess potential drug-drug interactions—a critical consideration in preclinical development. These studies are essential for ensuring the compound's suitability as a therapeutic candidate.

As the scientific community continues to explore 191326-98-4, its potential in personalized medicine and biomarker discovery is also being evaluated. The rise of precision therapeutics has heightened the demand for structurally diverse compounds like this, which can be tailored to specific patient populations.

In summary, 2-(4-Methoxy-benzenesulfonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid represents a fascinating intersection of chemical innovation and biomedical research. Its multifaceted applications—from synthetic chemistry to drug discovery—make it a compound worth watching in the coming years.